3-Ethyl-2-fluoro-5-hydroxypyridine

• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14 g/mol
• IUPAC Name: 5-ethyl-6-fluoropyridin-3-ol
• InChI: InChI=1S/C7H8FNO/c1-2-5-3-6(10)4-9-7(5)8/h3-4,10H,2H2,1H3
• InChI Key: AFCDGMDDDZLUGT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CC(=C1)O)F

Description

3-Ethyl-2-fluoro-5-hydroxypyridine is a useful research compound. Its molecular formula is C7H8FNO and its molecular weight is 141.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the 5-acetoxy-3-ethyl-2-fluoropyridine from Step 126e above (2.22 g, 12.1 mmol) in MeOH (50 mL) was added K2CO3 (0.84 g, 6.10 mmol). The reaction mixture was allowed to stir at room temperature 24 h. The solvent was evaporated and the residue was diluted with Et2O (100 mL) and water (100 mL). The phases were separated and the aqueous phase was neutralized (pH 7) by the addition of 1 N aqueous HCl, and extracted with diethyl ether (2×100 mL). The combined ethereal extracts were washed with brine (50 mL), dried (MgSO4), and the solvent evaporated. The crude product was purified by column chromatography (silica gel; EtOAc/hexane, 4:6) to afford the desired material as an off-white solid (1.18 g, 69%): 1H NMR (CDCl3, 300 MHz) δ 1.24 (t, J=7.5 Hz, 3H), 2.63 (q, J=7.5 Hz, 2H), 7.24 (dd, J=2.0, 5.0 Hz, 1H), 7.62 (m, 1H); MS (CI/NH3) m/z 142 (M+H)+, 159 (M+NH4)+.